Cas no 657-46-5 (1-Fluoro-3-(methylsulfonyl)benzene)

1-Fluoro-3-(methylsulfonyl)benzene Properties

Names and Identifiers

• 1-Fluoro-3-(methylsulfonyl)benzene
• 1-fluoro-3-methylsulfonylbenzene
• 3-Fluorophenyl methyl sulfone
• AGN-PC-0DBERG
• ANW-71099
• CTK7C2109
• PubChem10829
• SureCN775429
• 3-fluorophenyl methylsulfone
• Methyl m-fluorophenyl sulfone
• JTKXOVHBLURUOP-UHFFFAOYSA-N
• 1-fluoro-3-methylsulfonyl-benzene
• 1-fluoro-3-(methyl)sulfonylbenzene
• 1-Fluoro-3-(methanesulfonyl)benzene
• 1-fluoro-3-(methylsulfonyl)-benzene
• 0090AC
• Benzene, 1-fluoro-3-(methylsulfonyl)-
• A
• 1-fluoro-3-methanesulfonylbenzene
• SCHEMBL775429
• DTXSID70617447
• 1-FLUORO-3-(METHYLSULFONYL)BENZENE
• 657-46-5
• AKOS006324282
• O10405
• DS-4275
• CS-0150139
• MFCD11519068
• DB-073658
• +Expand

• MDL： MFCD11519068
• InChIKey： JTKXOVHBLURUOP-UHFFFAOYSA-N
• Inchi： 1S/C7H7FO2S/c1-11(9,10)7-4-2-3-6(8)5-7/h2-5H,1H3
• SMILES： S(C([H])([H])[H])(C1=C([H])C([H])=C([H])C(=C1[H])F)(=O)=O

Computed Properties

• Exact Mass: 174.01511
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.015
• Heavy Atom Count: 11
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 42.5

Experimental Properties

• PSA: 34.14